Cas no 2229304-45-2 (1-methyl-2-(4-methylcyclohexyl)piperazine)
1-methyl-2-(4-methylcyclohexyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-2-(4-methylcyclohexyl)piperazine
- EN300-1734720
- 2229304-45-2
-
- Inchi: 1S/C12H24N2/c1-10-3-5-11(6-4-10)12-9-13-7-8-14(12)2/h10-13H,3-9H2,1-2H3
- InChI Key: NBHMSUSVPMQJAI-UHFFFAOYSA-N
- SMILES: N1(C)CCNCC1C1CCC(C)CC1
Computed Properties
- Exact Mass: 196.193948774g/mol
- Monoisotopic Mass: 196.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 15.3Ų
1-methyl-2-(4-methylcyclohexyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1734720-0.05g |
1-methyl-2-(4-methylcyclohexyl)piperazine |
2229304-45-2 | 0.05g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1734720-0.1g |
1-methyl-2-(4-methylcyclohexyl)piperazine |
2229304-45-2 | 0.1g |
$1307.0 | 2023-09-20 | ||
| Enamine | EN300-1734720-0.25g |
1-methyl-2-(4-methylcyclohexyl)piperazine |
2229304-45-2 | 0.25g |
$1366.0 | 2023-09-20 | ||
| Enamine | EN300-1734720-0.5g |
1-methyl-2-(4-methylcyclohexyl)piperazine |
2229304-45-2 | 0.5g |
$1426.0 | 2023-09-20 | ||
| Enamine | EN300-1734720-1.0g |
1-methyl-2-(4-methylcyclohexyl)piperazine |
2229304-45-2 | 1g |
$1485.0 | 2023-06-04 | ||
| Enamine | EN300-1734720-2.5g |
1-methyl-2-(4-methylcyclohexyl)piperazine |
2229304-45-2 | 2.5g |
$2912.0 | 2023-09-20 | ||
| Enamine | EN300-1734720-5.0g |
1-methyl-2-(4-methylcyclohexyl)piperazine |
2229304-45-2 | 5g |
$4309.0 | 2023-06-04 | ||
| Enamine | EN300-1734720-10.0g |
1-methyl-2-(4-methylcyclohexyl)piperazine |
2229304-45-2 | 10g |
$6390.0 | 2023-06-04 | ||
| Enamine | EN300-1734720-1g |
1-methyl-2-(4-methylcyclohexyl)piperazine |
2229304-45-2 | 1g |
$1485.0 | 2023-09-20 | ||
| Enamine | EN300-1734720-5g |
1-methyl-2-(4-methylcyclohexyl)piperazine |
2229304-45-2 | 5g |
$4309.0 | 2023-09-20 |
1-methyl-2-(4-methylcyclohexyl)piperazine Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 1-methyl-2-(4-methylcyclohexyl)piperazine
Introduction to 1-methyl-2-(4-methylcyclohexyl)piperazine (CAS No. 2229304-45-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
The compound 1-methyl-2-(4-methylcyclohexyl)piperazine, identified by the CAS number 2229304-45-2, represents a significant advancement in the field of chemical biology and medicinal chemistry. This piperazine derivative, characterized by its unique structural motif, has garnered considerable attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents. The molecular framework of this compound, featuring a methyl-substituted piperazine ring linked to a 4-methylcyclohexyl side chain, imparts distinct physicochemical properties that make it a valuable scaffold for further chemical modifications and biological evaluations.
In recent years, the exploration of piperazine derivatives has been extensively studied for their diverse biological activities. Piperazines, as a class of compounds, are known for their ability to modulate neurotransmitter systems, making them promising candidates for treating neurological disorders such as depression, anxiety, and schizophrenia. The introduction of bulky alkyl groups, such as the 4-methylcyclohexyl moiety in 1-methyl-2-(4-methylcyclohexyl)piperazine, not only enhances solubility but also influences binding affinity to target receptors. This structural feature has been strategically exploited in the design of next-generation neuromodulators.
One of the most compelling aspects of 1-methyl-2-(4-methylcyclohexyl)piperazine is its potential as a tool compound in drug discovery. Its molecular structure allows for facile derivatization, enabling chemists to generate libraries of analogs with tailored pharmacological profiles. For instance, modifications at the nitrogen atoms or the cyclohexyl ring can lead to compounds with enhanced selectivity or improved pharmacokinetic properties. Such flexibility is crucial in modern medicinal chemistry, where the balance between potency and selectivity is paramount.
Recent studies have highlighted the compound's relevance in preclinical models investigating central nervous system (CNS) disorders. Researchers have observed that derivatives of this scaffold exhibit notable effects on serotonin and dopamine pathways, which are implicated in mood regulation and cognitive function. The 4-methylcyclohexyl group, in particular, appears to contribute to reduced peripheral side effects commonly associated with piperazine-based drugs. This finding underscores the importance of structural optimization in minimizing off-target effects while maximizing therapeutic efficacy.
The synthesis of 1-methyl-2-(4-methylcyclohexyl)piperazine (CAS No. 2229304-45-2) has been refined through multi-step organic transformations, leveraging advanced catalytic methods to improve yield and purity. The incorporation of chiral centers, if desired, can be achieved using asymmetric synthesis techniques, further expanding the compound's utility in enantioselective drug development. Such synthetic advancements are critical for producing high-quality materials suitable for both academic research and industrial applications.
In addition to its pharmacological promise, 1-methyl-2-(4-methylcyclohexyl)piperazine has found utility as an intermediate in the synthesis of more complex bioactive molecules. Its structural motifs are frequently employed in fragment-based drug design (FBDD), where small molecules are used as starting points for hit identification and optimization. The compound's ability to interact with biological targets through hydrogen bonding networks makes it an attractive candidate for virtual screening campaigns aimed at identifying novel drug candidates.
The growing interest in this compound is also reflected in its increasing adoption by pharmaceutical companies and academic institutions worldwide. Collaborative efforts have led to a deeper understanding of its mechanistic interactions with biological receptors, paving the way for rational drug design strategies. Furthermore, computational modeling studies have provided insights into how structural modifications can fine-tune binding affinities and metabolic stability.
Looking ahead, the future prospects for 1-methyl-2-(4-methylcyclohexyl)piperazine (CAS No. 2229304-45-2) appear promising as researchers continue to uncover new applications and refine synthetic methodologies. Its role in developing next-generation therapeutics is likely to expand beyond CNS disorders into other areas such as inflammation and metabolic diseases. As computational tools become more sophisticated, the ability to predict biological activity with greater accuracy will further enhance the compound's value in drug discovery pipelines.
In conclusion,1-methyl-2-(4-methylcyclohexyl)piperazine stands out as a versatile and innovative compound with significant implications for chemical biology and medicinal chemistry. Its unique structural features combined with its potential pharmacological benefits make it a cornerstone in ongoing research efforts aimed at addressing complex diseases. As scientific understanding evolves,this compound will undoubtedly continue to play a pivotal role in shaping the future of therapeutic development.
2229304-45-2 (1-methyl-2-(4-methylcyclohexyl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)